Cas no 1547986-71-9 (5-(2-ethoxyethyl)aminopyridine-2-carbonitrile)

• Product Name: 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile
• CAS No: 1547986-71-9
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6048628
• PubChem ID: 79839213
• Update Time: 2025-06-30

5-(2-ethoxyethyl)aminopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile
• 1547986-71-9
• 5-[(2-ethoxyethyl)amino]pyridine-2-carbonitrile
• AKOS018397945
• EN300-1274143

• Inchi： 1S/C10H13N3O/c1-2-14-6-5-12-10-4-3-9(7-11)13-8-10/h3-4,8,12H,2,5-6H2,1H3
• InChI Key： OFCQABKCDAONAS-UHFFFAOYSA-N
• SMILES： O(CC)CCNC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile

Professional Introduction to 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile (CAS No. 1547986-71-9)

5-(2-ethoxyethyl)aminopyridine-2-carbonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1547986-71-9, this compound represents a unique structural motif that combines a pyridine core with functional groups capable of diverse chemical transformations. The pyridine ring, a common feature in many bioactive molecules, serves as a privileged scaffold for drug discovery, while the nitrile and ethoxyethylamino substituents introduce additional reactivity and potential biological activity.

The synthesis and application of 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile have been explored in several cutting-edge research studies, particularly in the development of novel therapeutic agents. The nitrile group, for instance, can undergo various transformations such as hydrolysis to form carboxylic acids or reduction to amides, which are crucial steps in medicinal chemistry for generating biologically relevant compounds. Meanwhile, the ethoxyethylamino moiety can enhance solubility and metabolic stability, making it an attractive feature for drug candidates.

In recent years, there has been growing interest in leveraging the versatility of pyridine derivatives for addressing unmet medical needs. A notable area of research involves the use of such compounds as intermediates in the synthesis of kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The structural features of 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile make it a promising candidate for designing molecules that can selectively target specific kinases, thereby minimizing side effects and improving therapeutic efficacy.

Moreover, the compound has been investigated for its potential role in modulating neurotransmitter systems. Pyridine-based scaffolds are frequently found in drugs that interact with receptors and enzymes involved in central nervous system (CNS) disorders. The presence of both the nitrile and ethoxyethylamino groups suggests that 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile may exhibit properties conducive to developing novel treatments for conditions such as depression, anxiety, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound may interact with serotonin and dopamine pathways, offering a new avenue for pharmacological intervention.

The synthetic pathways to 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile have also been optimized to ensure high yield and purity, which are critical factors in pharmaceutical manufacturing. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the synthesis process. For example, palladium-catalyzed cross-coupling reactions have been utilized to construct the pyridine ring efficiently, while protecting group strategies have been employed to prevent unwanted side reactions involving the sensitive functional groups.

In addition to its pharmaceutical applications, 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile has shown promise in material science research. The compound’s ability to act as a building block for more complex molecules makes it valuable in designing novel materials with specific properties. For instance, its incorporation into polymers or ligands used in catalysis could lead to innovative materials with enhanced performance characteristics.

The regulatory landscape surrounding the use of 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile is also worth considering. As a chemical intermediate rather than an end-product drug, it falls under different regulatory frameworks depending on its intended use. Companies engaged in pharmaceutical research must ensure compliance with Good Manufacturing Practices (GMP) when handling such compounds, particularly if they are intended for clinical trials or commercialization.

Future directions in the study of 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile may include exploring its potential as an agrochemical intermediate or in industrial catalysis. The versatility of its functional groups allows for modifications that could tailor its properties for applications beyond pharmaceuticals. For example, derivatives could be designed to act as chelating agents or ligands in metal-catalyzed reactions, contributing to advancements in sustainable chemistry.

In conclusion, 5-(2-ethoxyethyl)aminopyridine-2-carbonitrile (CAS No. 1547986-71-9) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features make it an invaluable tool for medicinal chemists seeking to develop new drugs targeting various diseases, while its synthetic accessibility ensures that it remains a key intermediate in both academic and industrial settings.